1-[5-(dimethylphosphoryl)furan-2-yl]methanamine

• CAS No.: 2680533-41-7
• Molecular Formula: C7H12NO2P
• Molecular Weight: 173.1

Description

1-[5-(dimethylphosphoryl)furan-2-yl]methanamine is a chemical compound characterized by its unique structure, which includes a furan ring substituted with a dimethylphosphoryl group and a methanamine group.

Preparation Methods

The synthesis of 1-[5-(dimethylphosphoryl)furan-2-yl]methanamine typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as furan derivatives and dimethylphosphoryl chloride.

Reaction Conditions: The reaction conditions often include the use of a base, such as triethylamine, to facilitate the substitution reaction. The reaction is carried out under controlled temperature and pressure to ensure the desired product is obtained.

Purification: The crude product is purified using techniques such as column chromatography or recrystallization to obtain the pure compound.

Industrial production methods may involve scaling up the laboratory synthesis process, optimizing reaction conditions, and employing continuous flow reactors to enhance efficiency and yield .

Chemical Reactions Analysis

1-[5-(dimethylphosphoryl)furan-2-yl]methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions with nucleophiles or electrophiles, leading to the formation of substituted products.

Common reagents and conditions used in these reactions include solvents like dichloromethane, catalysts such as palladium on carbon, and reaction temperatures ranging from room temperature to reflux conditions.

Scientific Research Applications

1-[5-(dimethylphosphoryl)furan-2-yl]methanamine has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, serving as an intermediate in organic synthesis.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: The compound is used in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 1-[5-(dimethylphosphoryl)furan-2-yl]methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research .

Comparison with Similar Compounds

1-[5-(dimethylphosphoryl)furan-2-yl]methanamine can be compared with other similar compounds, such as:

1-[5-(dimethylphosphoryl)furan-2-yl]ethanamine: This compound has an ethyl group instead of a methanamine group, leading to differences in reactivity and biological activity.

1-[5-(dimethylphosphoryl)furan-2-yl]propanamine:

The uniqueness of this compound lies in its specific structure, which imparts distinct chemical and biological properties, making it a valuable compound for research and industrial applications .